Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate

• CAS No.: 110826-57-8
• Molecular Formula: C10H14ClNO6S
• Molecular Weight: 311.74 g/mol
• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)but-2-ynyl-dimethylsulfanium;perchlorate
• InChI: InChI=1S/C10H14NO2S.ClHO4/c1-14(2)8-4-3-7-11-9(12)5-6-10(11)13;2-1(3,4)5/h5-8H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: FCJVTSOLKFHFLA-UHFFFAOYSA-M
• Canonical SMILES: C[S+](C)CC#CCN1C(=O)CCC1=O.[O-]Cl(=O)(=O)=O

Description

Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate is a complex organic compound with a unique structure that includes a sulfonium ion, a pyrrolidinyl group, and a butynyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate typically involves multiple steps, including the formation of the pyrrolidinyl group and the attachment of the butynyl chain. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-purity reagents and advanced purification techniques is essential to achieve the required quality and yield.

Chemical Reactions Analysis

Types of Reactions

Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The sulfonium ion can participate in substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like halides. The reactions typically require controlled temperatures and may involve the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of substituted sulfonium compounds.

Scientific Research Applications

Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate involves its interaction with specific molecular targets and pathways. The sulfonium ion can interact with nucleophilic sites on biomolecules, leading to various biological effects. The compound’s unique structure allows it to participate in specific chemical reactions that can modulate biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-(2,5-Dioxo-1-pyrrolidinyl)-N-(4-methyl-2-pyridinyl)benzenesulfonamide
• (2,5-Dioxo-1-pyrrolidinyl)(dimethyl)sulfonium

Uniqueness

Sulfonium, dimethyl(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate is unique due to its combination of a sulfonium ion with a pyrrolidinyl and butynyl group. This unique structure imparts specific chemical properties and reactivity that distinguish it from other similar compounds.